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Compound of Interest

Compound Name: N-Acetylneuraminic acid-13C-2

Cat. No.: B12392530 Get Quote

This document provides essential safety and logistical information for the proper disposal of N-
Acetylneuraminic acid-13C-2, tailored for researchers, scientists, and drug development

professionals. The following procedures are designed to ensure safe handling and compliance

with standard laboratory practices.

Immediate Safety Considerations
N-Acetylneuraminic acid, the parent compound of N-Acetylneuraminic acid-13C-2, is

classified as causing serious eye irritation.[1][2][3] The carbon-13 isotope is stable and non-

radioactive, posing no radiological risk.[4][5][6] Therefore, the primary safety concerns are

dictated by the chemical properties of the molecule itself, and the same safety precautions for

the unlabeled version should be followed.[4]

Personal Protective Equipment (PPE) during handling and disposal:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1][2]

Hand Protection: Wear compatible chemical-resistant gloves.[1][2][7]

Body Protection: A lab coat is recommended to prevent skin exposure.[2][4]

In case of a spill, avoid creating dust. Cover the spill with an appropriate absorbent material,

scoop the mixture into a designated waste container, and decontaminate the area.[4] Dispose
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of all contaminated materials as chemical waste according to institutional and local regulations.

[4]

Chemical and Safety Data Summary
The following table summarizes key quantitative and safety data for N-Acetylneuraminic acid.

Property Value/Information Source

Chemical Formula C₁₁H₁₉NO₉ [1]

CAS Number 131-48-6 [1][8]

GHS Hazard Statement
H319: Causes serious eye

irritation
[1]

GHS Precautionary

Statements

P264: Wash skin thoroughly

after handling. P280: Wear eye

protection/face protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. P337+P313:

If eye irritation persists: Get

medical advice/attention.

[1][2]

pH of Solution No information available [9]

Solubility Water soluble [10]

Stability Stable under normal conditions [3]

Incompatible Materials Strong oxidizing agents [9]

Step-by-Step Disposal Protocol
The disposal of N-Acetylneuraminic acid-13C-2, being a non-hazardous but eye-irritating

compound, requires careful consideration of institutional and local regulations.
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Step 1: Waste Characterization

Confirm that the waste contains only N-Acetylneuraminic acid-13C-2 and non-hazardous

solvents (e.g., water, buffer solutions).

If mixed with other chemicals, the entire mixture must be evaluated for hazardous properties.

Do not mix waste containing 13C-labeled compounds with general laboratory waste.[4]

Step 2: Containerization and Labeling

Use a dedicated, leak-proof, and chemically compatible container for the waste.[4][11] The

container must have a securely fitting lid.[11]

Label the container clearly as "Non-Hazardous Waste: N-Acetylneuraminic acid-13C-2"

and include the approximate concentration and quantity. Provide the accumulation start date

and the name of the generating department or individual.[12]

Step 3: On-site Neutralization (If Applicable)

For aqueous solutions, ensure the pH is between 5.5 and 9.5 before considering drain

disposal.[13] If necessary, neutralize with a suitable acid or base. This should only be done

for small quantities (e.g., less than 25 ml of concentrated solutions after dilution) and with

appropriate precautions to manage heat and vapor generation.[10]

Step 4: Disposal Route Determination

Consult Institutional Policy: The primary step is to consult your institution's Environmental

Health and Safety (EHS) department for specific guidelines on non-hazardous chemical

waste disposal.[10][14]

Sanitary Sewer Disposal: For small quantities of water-soluble, non-hazardous materials with

a neutral pH, drain disposal may be permissible.[10][13] This must be done with copious

amounts of water. However, many institutions prohibit the drain disposal of any chemical

waste, so verification is mandatory.

Chemical Waste Contractor: If drain disposal is not permitted, or for solid waste and larger

quantities, the waste must be disposed of through your institution's licensed chemical waste
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contractor.[4][12] Submit a waste pickup request as per your institution's procedure.[11]

Incineration: One Safety Data Sheet suggests dissolving the material in a combustible

solvent and burning it in a chemical incinerator.[1] This should only be performed by a

licensed waste disposal facility.

Disposal Decision Workflow
The following diagram outlines the decision-making process for the proper disposal of N-
Acetylneuraminic acid-13C-2.
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Start: N-Acetylneuraminic acid-13C-2 Waste

Is the waste solid or liquid?

Solid Waste:
Containerize and Label

Solid

Liquid Waste:
Aqueous or Solvent-based?

Liquid

Dispose via licensed
chemical waste contractor

Solvent-Based:
Containerize and Label

Solvent

Aqueous Solution:
Check pH

Aqueous

Is pH between 5.5 and 9.5?

Neutralize to pH 5.5-9.5

No

Consult Institutional EHS Policy
for Non-Hazardous Waste

Yes

Is drain disposal of this
chemical permitted?

Dispose down sanitary sewer
with copious amounts of water

YesNo

End of Disposal Process

Click to download full resolution via product page

Caption: Disposal decision workflow for N-Acetylneuraminic acid-13C-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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